Cas no 8016-85-1 (3-(3-Chlorophenyl)prop-2-yn-1-ol)

• Product Name: 3-(3-Chlorophenyl)prop-2-yn-1-ol
• CAS No: 8016-85-1
• MF: C₉H₇ClO
• MW: 166.604281663895
• CID: 725200
• Update Time: 2024-10-27

3-(3-Chlorophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• Oils,tangerine
• Tangerineoil
• 3-(3-chlorophenyl)prop-2-yn-1-ol
• 2-Propyn-1-ol,3-(3-chlorophenyl)-
• 3-(3-Chloro-phenyl)-prop-2-yn-1-ol
• 3-(3-chlorophenyl)-2-propyn-1-ol
• VZ25974
• BL006488
• AB0036910
• Y4129
• A839855
• Tangerineessentialoil
• Oils, tangerine
• ESSENTIALOILOFTANGERINE
• OILTANGERINE
• tangerine oil america
• tangerine oil folded
• Red orange essential oil
• 3-(3-Chlorophenyl)prop-2-yn-1-ol

• Inchi： 1S/C9H7ClO/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7,11H,6H2
• InChI Key： JSWQDMZGLWMJEG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C#CCO)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

3-(3-Chlorophenyl)prop-2-yn-1-ol Security Information

• Safety Term：A skin irritant. When heated to decomposition it emits acrid smoke and irritating fumes. See also individual components, ALDEHYDES, ALCOHOLS, and ESTERS.